Cas no 1283108-68-8 (5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine)

5-(5,6-Dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a fused 1,4-dioxin and 1,3,4-oxadiazole core with an amine functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The oxadiazole moiety enhances metabolic stability and binding affinity, while the dihydrodioxin ring contributes to improved solubility and bioavailability. Its reactivity allows for further functionalization, enabling the synthesis of diverse derivatives for applications in drug discovery and material science. The compound’s balanced lipophilicity and polarity make it particularly suitable for developing bioactive molecules with optimized pharmacokinetic profiles.

5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine structure

1283108-68-8 structure

Product Name:5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine

CAS No:1283108-68-8

MF:C₆H₇N₃O₃

MW:169.138080835342

MDL:MFCD20228252

CID:4471510

PubChem ID:52903655

Update Time:2025-10-29

5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2,3-DIHYDRO-1,4-DIOXIN-5-YL)-1,3,4-OXADIAZOL-2-AMINE
- 5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine
- EN300-235164
- AKOS015957948
- CCG-336911
- F2145-0512
- 1283108-68-8
- DTXSID40680507
- MDL： MFCD20228252
- Inchi： 1S/C6H7N3O3/c7-6-9-8-5(12-6)4-3-10-1-2-11-4/h3H,1-2H2,(H2,7,9)
- InChI Key： DLPRQNGCZIVCJY-UHFFFAOYSA-N
- SMILES： O1C(=COCC1)C1=NN=C(N)O1

Computed Properties

Exact Mass: 169.04874109Da
Monoisotopic Mass: 169.04874109Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 83.4Å²

5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D454403-10mg	5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8		10mg	$ 50.00	2022-06-05
TRC	D454403-50mg	5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8		50mg	$ 185.00	2022-06-05
TRC	D454403-100mg	5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8		100mg	$ 295.00	2022-06-05
Chemenu	CM561751-100mg	5-(5,6-Dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8	97%	100mg	$279	2023-02-18
Chemenu	CM561751-250mg	5-(5,6-Dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8	97%	250mg	$415	2023-02-18
Chemenu	CM561751-1g	5-(5,6-Dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8	97%	1g	$1342	2024-08-02
Enamine	EN300-235164-0.05g	5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-235164-0.1g	5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-235164-0.25g	5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-235164-0.5g	5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-amine	1283108-68-8	95%	0.5g	$699.0	2024-06-19